Cas no 5677-12-3 ((5z)-5-[[4-[bis(2-chloroethyl)amino]phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: (5z)-5-[[4-[bis(2-chloroethyl)amino]phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 5677-12-3
• MF: C₁₄H₁₄Cl₂N₂OS₂
• MW: 361.309758663177
• CID: 945939
• PubChem ID: 6063005
• Update Time: 2025-04-19

(5z)-5-[[4-[bis(2-chloroethyl)amino]phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5z)-5-[[4-[bis(2-chloroethyl)amino]phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• MLS002694992; NSC90528; AC1O15YS; NSC-90528;
• 5-[[4-[bis(2-chloroethyl)amino]phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• 5-[4-[bis(2-chloroethyl)amino]benzylidene]-2-thioxo-thiazolidin-4-one
• 5677-12-3
• MLS002694992
• cid_4302151
• DTXSID00421837
• SMR001560905
• NSC-90528
• BDBM91393
• NSC90528
• 5-[[4-[bis(2-chloroethyl)amino]phenyl]methylidene]-2-sulfanylidene-4-thiazolidinone

• Inchi： 1S/C14H14Cl2N2OS2/c15-5-7-18(8-6-16)11-3-1-10(2-4-11)9-12-13(19)17-14(20)21-12/h1-4,9H,5-8H2,(H,17,19,20)/b12-9-
• InChI Key： PLSRJGXCEPRALP-XFXZXTDPSA-N
• SMILES： ClCCN(CCCl)C1C=CC(/C=C2/C(NC(=S)S/2)=O)=CC=1

Computed Properties

• Exact Mass: 359.99272
• Monoisotopic Mass: 359.99246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 89.7
• XLogP3: 4.1

Experimental Properties

• Density: 1.45
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.679
• PSA: 32.34
• LogP: 3.78820